Cas no 78531-59-6 (Ethanone,1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI))

• Product name: Ethanone,1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI)
• CAS No: 78531-59-6
• MF: C₁₉H₂₈O
• MW: 272.42500
• MDL: MFCD06658186
• CID: 562127

Ethanone,1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI)
• 4'-(TRANS-4-N-PENTYLCYCLOHEXYL)ACETOPHENONE
• 4-(4'-pentyl-cyclohexyl)-acetophenone
• 4-(trans-4-n-pentylcyclohexyl)-acetophenone
• 4-(trans-4-Pentylcyclohexyl)acetophenon

• MDL： MFCD06658186

Computed Properties

• Exact Mass: 272.21400

Experimental Properties

• PSA: 17.07000
• LogP: 5.74330

Additional information on Ethanone,1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI)

Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (9CI)

Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans-, also known by its CAS number 78531-59-6, is a complex organic compound with a unique structure and versatile applications. This compound belongs to the class of ketones and is characterized by its trans configuration, which plays a significant role in its physical and chemical properties. The molecule consists of a phenyl group substituted with a cyclohexane ring that is further substituted with a pentyl chain. This structure contributes to its stability and reactivity under various conditions.

The synthesis of Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other ketone-forming techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. The compound's stability makes it suitable for use in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. Its ability to undergo various functional group transformations makes it an invaluable building block in medicinal chemistry. Additionally, the compound has shown promise in the field of materials science, where it is used as a monomer in the synthesis of advanced polymers with tailored properties.

In terms of physical properties, Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in solution-based reactions. The compound's UV-Vis spectrum reveals strong absorption bands in the range of 270-300 nm, indicating its potential for use in photonic applications.

The environmental impact of Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- has also been a topic of recent research. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, Ethanone, 1-[4-(4-pentylcyclohexyl)phenyl]-, trans- (CAS No: 78531-59-6) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structure and reactivity continue to drive innovative research and development efforts worldwide.